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molecular formula C11H8ClFO3S B8330401 Methyl(4-chloro-7-fluoro-6-hydroxy-1-benzothiophen-3-yl)acetate

Methyl(4-chloro-7-fluoro-6-hydroxy-1-benzothiophen-3-yl)acetate

Cat. No. B8330401
M. Wt: 274.70 g/mol
InChI Key: OUAQTOZQSXIEPB-UHFFFAOYSA-N
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Patent
US09238639B2

Procedure details

To a mixture of methyl(4-chloro-7-fluoro-6-methoxy-1-benzothiophen-3-yl)acetate (284.8 mg) and DMF (dry) (8.0 mL) was added sodium 2-methyl-2-propanethiolate (443 mg). The mixture was stirred at 160° C. for 45 min. After cooling, the mixture was diluted with water and 1N HCl and extracted with EtOAc. The organic layer was washed successively with water and brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was dissolved in MeOH (6.0 mL). To the solution was added conc. H2SO4 (0.100 mL). The mixture was stirred at 70° C. for 1 h. The mixture was concentrated. The residue was neutralized with saturated aqueous NaHCO3, and the mixture was extracted with EtOAc. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The residual solid was washed with toluene and hexane to give the title compound (229.3 mg).
Name
methyl(4-chloro-7-fluoro-6-methoxy-1-benzothiophen-3-yl)acetate
Quantity
284.8 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
8 mL
Type
reactant
Reaction Step One
Name
sodium 2-methyl-2-propanethiolate
Quantity
443 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:18])[CH2:4][C:5]1[C:9]2[C:10]([Cl:17])=[CH:11][C:12]([O:15]C)=[C:13]([F:14])[C:8]=2[S:7][CH:6]=1.CN(C=O)C.CC([S-])(C)C.[Na+]>O.Cl>[CH3:1][O:2][C:3](=[O:18])[CH2:4][C:5]1[C:9]2[C:10]([Cl:17])=[CH:11][C:12]([OH:15])=[C:13]([F:14])[C:8]=2[S:7][CH:6]=1 |f:2.3|

Inputs

Step One
Name
methyl(4-chloro-7-fluoro-6-methoxy-1-benzothiophen-3-yl)acetate
Quantity
284.8 mg
Type
reactant
Smiles
COC(CC1=CSC2=C1C(=CC(=C2F)OC)Cl)=O
Name
DMF
Quantity
8 mL
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
sodium 2-methyl-2-propanethiolate
Quantity
443 mg
Type
reactant
Smiles
CC(C)(C)[S-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
HCl
Quantity
0 (± 1) mol
Type
solvent
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 160° C. for 45 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
WASH
Type
WASH
Details
The organic layer was washed successively with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in MeOH (6.0 mL)
ADDITION
Type
ADDITION
Details
To the solution was added conc. H2SO4 (0.100 mL)
STIRRING
Type
STIRRING
Details
The mixture was stirred at 70° C. for 1 h
Duration
1 h
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with EtOAc
WASH
Type
WASH
Details
The combined organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
WASH
Type
WASH
Details
The residual solid was washed with toluene and hexane

Outcomes

Product
Details
Reaction Time
 45 min
Name
title compound
Type
product
Smiles
COC(CC1=CSC2=C1C(=CC(=C2F)O)Cl)=O
Measurements
Type Value Analysis
AMOUNT: MASS 229.3 mg
YIELD: CALCULATEDPERCENTYIELD 84.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.